Cas no 2737207-50-8 (6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester)

• Product Name: 6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester
• CAS No: 2737207-50-8
• MF: C₁₄H₁₂ClNO₃
• MW: 277.702982902527
• CID: 6795342
• PubChem ID: 162420878
• Update Time: 2025-11-06

6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester, 95%
• methyl 6-(2-chloro-4-methylphenoxy)pyridine-3-carboxylate
• MFCD34168768
• 6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester
• 2737207-50-8

• Inchi： 1S/C14H12ClNO3/c1-9-3-5-12(11(15)7-9)19-13-6-4-10(8-16-13)14(17)18-2/h3-8H,1-2H3
• InChI Key： HVAPQSICXUMADY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1OC1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 277.0505709g/mol
• Monoisotopic Mass: 277.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4Ų

Additional information on 6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester

6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester: A Comprehensive Overview

6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester (CAS No. 2737207-50-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a precursor for various bioactive molecules. The name itself is a testament to its structural complexity, with the phenoxy group and nicotinic acid methyl ester being key components that contribute to its chemical properties.

The phenoxy group in this compound is derived from a phenol derivative, specifically a chlorinated and methyl-substituted phenol. The presence of the chlorine atom at the 2-position and the methyl group at the 4-position of the phenyl ring introduces steric and electronic effects that influence the compound's reactivity and stability. This substitution pattern is not only critical for the compound's synthesis but also plays a role in its biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs, making this compound a valuable model for further research.

The nicotinic acid methyl ester portion of the molecule is another key feature. Nicotinic acid, or niacin, is a well-known vitamin with essential roles in cellular metabolism. Its esterification with methanol introduces lipophilic properties, which can enhance the compound's solubility and bioavailability. This modification is particularly useful in drug design, where balancing hydrophilicity and lipophilicity is crucial for achieving optimal therapeutic effects. The combination of these two groups in 6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester creates a molecule with versatile chemical and biological properties.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing this compound. Traditionally, it was synthesized through multi-step processes involving nucleophilic aromatic substitution or coupling reactions. However, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling have significantly streamlined its production. These methods not only improve yield but also reduce reaction times, making large-scale synthesis more feasible.

The biological activity of 6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester has been explored in several studies. Research indicates that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for drug development targeting chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In terms of applications, this compound serves as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. For instance, it can be further functionalized to introduce additional pharmacophores or to improve its pharmacokinetic profile. Such modifications are critical in drug discovery, where fine-tuning molecular properties can lead to more effective treatments.

From an environmental standpoint, understanding the fate and transport of 6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester in various ecosystems is essential for assessing its potential impact on human health and the environment. Studies have shown that this compound undergoes biodegradation under specific conditions, though further research is needed to fully characterize its environmental behavior.

In conclusion, 6-(2-Chloro-4-methyl-phenoxy)-nicotinic acid methyl ester (CAS No. 2737207-50-8) is a multifaceted compound with significant potential in both chemical synthesis and pharmacological research. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for advancing drug development and related fields.